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Compound of Interest

Compound Name: 2,3-Dimethyl-4,6-dinitroaniline

Cat. No.: B3104365 Get Quote

A comprehensive overview of 2,3-Dimethyl-4,6-dinitroaniline, including its chemical

properties, synthesis, and biological significance, with a comparative analysis of its isomers.

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Information regarding the specific isomer 2,3-Dimethyl-4,6-dinitroaniline is not

widely available in published literature and chemical databases. This guide provides the

theoretical molecular weight for the requested compound and detailed information on the

closely related and better-documented isomer, 3,4-Dimethyl-2,6-dinitroaniline, as a

representative example of a dimethyl-dinitroaniline compound.

Introduction
Dinitroanilines are a class of aromatic compounds derived from aniline containing two nitro

groups. These compounds and their derivatives are of significant interest due to their diverse

applications, ranging from herbicides and pesticides to intermediates in the synthesis of dyes

and pharmaceuticals.[1] The biological activity of dinitroanilines is often attributed to their ability

to disrupt microtubule formation.[1] The specific properties and activities of dinitroaniline

derivatives are highly dependent on the substitution pattern on the aniline ring. This guide

focuses on the chemical and physical properties of 2,3-Dimethyl-4,6-dinitroaniline and its

isomers.

Chemical Properties
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While experimental data for 2,3-Dimethyl-4,6-dinitroaniline is scarce, its molecular formula is

C8H9N3O4. Based on this, the theoretical molecular weight can be calculated. For

comparative purposes, the experimentally determined properties of the isomer 3,4-Dimethyl-

2,6-dinitroaniline are presented below.

Property Value Source

Molecular Formula C8H9N3O4 PubChem

Molecular Weight 211.17 g/mol PubChem

IUPAC Name 3,4-dimethyl-2,6-dinitroaniline PubChem

CAS Number 40318-31-8 PubChem
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Synthesis and Experimental Protocols
A general method for the synthesis of dinitroanilines involves the nitration of an appropriate

aniline derivative. The specific starting materials and reaction conditions will determine the final

isomeric product.

General Experimental Protocol for the Synthesis of
Dinitroanilines:
A common route for the synthesis of dinitroanilines is the dinitration of a substituted

chlorobenzene, followed by amination. For instance, 2,6-dinitroaniline can be produced from

the dinitration of chlorobenzene-4-sulfonic acid, followed by desulfonation and subsequent

amination.[2]
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A logical workflow for a potential synthesis of a dimethyl-dinitroaniline is outlined in the diagram

below.

Synthesis Workflow

Dimethylaniline Isomer

Nitration
(e.g., HNO3/H2SO4)

Reactant

Mononitro-dimethylaniline

Further Nitration

Dimethyl-dinitroaniline

Crystallization / Chromatography

Pure Dimethyl-dinitroaniline

Click to download full resolution via product page

A representative workflow for the synthesis of dimethyl-dinitroaniline.
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Biological Activity and Signaling Pathways
Dinitroaniline herbicides are known to exert their biological effects by inhibiting microtubule

formation in plant cells.[1] This disruption of microtubule dynamics interferes with cell division

and ultimately leads to cell death. The antimitotic activity of new dinitroaniline derivatives has

been a subject of research, with studies indicating that their effects are comparable to

established herbicides like trifluralin.

While no specific signaling pathways involving 2,3-Dimethyl-4,6-dinitroaniline have been

documented, the general mechanism of action for dinitroaniline compounds involves the

binding to tubulin, the protein subunit of microtubules. This prevents the polymerization of

tubulin into functional microtubules, thereby arresting cell cycle progression at mitosis.

Isomeric Landscape of Dimethyl-dinitroaniline
The precise positioning of the methyl and nitro groups on the aniline ring is critical in

determining the chemical and biological properties of dimethyl-dinitroaniline isomers. The

diagram below illustrates the structural relationship between the requested compound and

some of its isomers.

Dimethyl-dinitroaniline
(C8H9N3O4)
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Isomer of
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Structural isomers of dimethyl-dinitroaniline.

Conclusion
While 2,3-Dimethyl-4,6-dinitroaniline itself is not a well-characterized compound, the broader

class of dinitroanilines presents a rich area for research and development, particularly in the

fields of agriculture and medicinal chemistry. The provided data on the isomer 3,4-Dimethyl-

2,6-dinitroaniline serves as a valuable reference for understanding the general characteristics
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of this compound class. Further research into the synthesis and biological evaluation of specific

isomers like 2,3-Dimethyl-4,6-dinitroaniline could unveil novel properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dinitroaniline - Wikipedia [en.wikipedia.org]

2. 2,6-Dinitroaniline | 606-22-4 [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2,3-Dimethyl-4,6-
dinitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3104365#molecular-weight-of-2-3-dimethyl-4-6-
dinitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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